Cas no 175278-02-1 (Ethyl 3-(3,5-bis(trifluoromethyl)phenyl)-3-oxopropanoate)

• Product Name: Ethyl 3-(3,5-bis(trifluoromethyl)phenyl)-3-oxopropanoate
• CAS No: 175278-02-1
• MF: C₁₃H₁₀F₆O₃
• MW: 328.20712518692
• MDL: MFCD00052321
• CID: 111983
• PubChem ID: 2782049
• Update Time: 2025-05-21

Ethyl 3-(3,5-bis(trifluoromethyl)phenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3,5-bis(trifluoromethyl)phenyl)-3-oxopropanoate
• Benzenepropanoic acid, b-oxo-3,5-bis(trifluoromethyl)-,ethyl ester
• Ethyl [3,5-bis(trifluoromethyl)benzoyl]-acetate
• Ethyl 3-[3,5-bis-(trifluoromethyl)-phenyl]-3-oxopropanoate
• ETHYL 3-[3,5-DI(TRIFLUOROMETHYL)PHENYL]-3-OXOPROPANOATE
• ethyl 3-[3,5-bis(trifluoromethyl)phenyl]-3-oxopropanoate
• Ethylbistrifluoromethylbenzoylacetate
• ETHYL [3,5-BIS(TRIFLUOROMETHYL)BENZOYL]ACETATE
• Ethyl 2-[3,5-bis(trifluoromethyl)benzoyl]acetate
• Ethyl 3-[3,5-di(trifluoromethyl)phenyl]-3-oxopropanoate, tech
• Ethyl 3-[3,5-bis(trifluoromethyl)phenyl]-3-oxopropionate, Ethyl [3,5-bis(trifluoromethyl)benzoyl]acetate
• SCHEMBL3329907
• MFCD00052321
• IBRYPSPFMRZTCX-UHFFFAOYSA-N
• Ethyl[3,5-bis(trifluoromethyl)benzoyl] acetate
• FT-0626014
• AKOS015852680
• C13H10F6O3
• Ethyl 3-[3,5-bis(trifluoromethyl)phenyl]-3-oxo-propanoate
• DTXSID70381914
• Benzenepropanoic acid, beta-oxo-3,5-bis(trifluoromethyl)-, ethyl ester
• AS-0076
• 175278-02-1
• A881593
• BBL102132
• STL555931

• MDL： MFCD00052321
• Inchi： 1S/C13H10F6O3/c1-2-22-11(21)6-10(20)7-3-8(12(14,15)16)5-9(4-7)13(17,18)19/h3-5H,2,6H2,1H3
• InChI Key： IBRYPSPFMRZTCX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C(CC(=O)OCC)=O)C=1)(F)F

Computed Properties

• Exact Mass: 328.05300
• Monoisotopic Mass: 328.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.361
• Boiling Point: 80 °C
• Flash Point: 102.2°C
• Refractive Index: 1.427
• PSA: 43.37000
• LogP: 3.86010

Ethyl 3-(3,5-bis(trifluoromethyl)phenyl)-3-oxopropanoate Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 3-(3,5-bis(trifluoromethyl)phenyl)-3-oxopropanoate

Ethyl 3-(3,5-bis(trifluoromethyl)phenyl)-3-oxopropanoate (CAS No. 175278-02-1): A Comprehensive Overview

Ethyl 3-(3,5-bis(trifluoromethyl)phenyl)-3-oxopropanoate, identified by the CAS registry number 175278-02-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a trifluoromethyl-substituted phenyl group and an ester functional group. The presence of the trifluoromethyl groups imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical applications.

The synthesis of Ethyl 3-(3,5-bis(trifluoromethyl)phenyl)-3-oxopropanoate typically involves multi-step organic reactions, often starting from aromatic precursors. The introduction of trifluoromethyl groups onto the aromatic ring is a critical step that can be achieved through various methods, including nucleophilic aromatic substitution or electrophilic fluorination. The subsequent esterification step ensures the formation of the final product, which is stable under standard conditions and exhibits good solubility in organic solvents.

Recent studies have highlighted the potential of this compound in drug discovery and development. The trifluoromethyl groups are known to enhance the bioavailability and pharmacokinetic properties of molecules, making them attractive targets for medicinal chemists. In particular, derivatives of Ethyl 3-(3,5-bis(trifluoromethyl)phenyl)-3-oxopropanoate have been explored as candidates for treating various diseases, including cancer and inflammatory disorders. These studies underscore the importance of understanding the compound's biological activity and its potential for therapeutic applications.

In addition to its role in pharmaceuticals, this compound has found applications in materials science. The rigid aromatic structure and electron-withdrawing trifluoromethyl groups make it suitable for use as a building block in constructing advanced materials such as polymers and nanoparticles. Recent research has demonstrated its utility in creating stimuli-responsive materials that can undergo reversible structural changes in response to external stimuli like temperature or pH levels.

The physical properties of Ethyl 3-(3,5-bis(trifluoromethyl)phenyl)-3-oxopropanoate are well-documented. It has a melting point of approximately 45°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it convenient for use in various chemical reactions. However, it is sparingly soluble in water, which limits its direct application in aqueous environments.

From an environmental perspective, the compound exhibits moderate biodegradability under aerobic conditions. Studies have shown that it can be effectively degraded by microorganisms in soil and water systems within a few weeks. This property is crucial for ensuring its safe disposal and minimizing its impact on ecosystems.

Recent advancements in analytical techniques have enabled more precise characterization of this compound. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity. These tools have also facilitated the identification of minor impurities that may arise during synthesis, ensuring the production of high-quality material.

In conclusion, Ethyl 3-(3,5-bis(trifluoromethyl)phenyl)-3-oxopropanoate (CAS No. 175278-02-1) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique chemical properties make it an invaluable tool for researchers working in drug discovery, materials science, and environmental chemistry. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an even more significant role in advancing modern science.